Cas no 6575-08-2 (2-Bromo-6-chlorobenzonitrile)

• Product Name: 2-Bromo-6-chlorobenzonitrile
• CAS No: 6575-08-2
• MF: C₇H₃BrClN
• MW: 216.462419748306
• MDL: MFCD06335184
• CID: 521433
• PubChem ID: 81054
• Update Time: 2025-11-02

2-Bromo-6-chlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-chlorobenzonitrile
• 2-bromo-6-chloro-benzonitrile
• Benzonitrile,2-bromo-6-chloro-
• Benzonitrile,2-bromo-6-chloro
• EINECS 229-497-4
• 2-chloro-6-bromo-benzonitrile
• Benzonitrile, 2-bromo-6-chloro-
• BBL103765
• STL557575
• CL8154
• CM12949
• MB03774
• AM82979
• RP26995
• FCH1317283
• AS05794
• ST2409713
• AX8106813
• W7699
• S-4
• GS-4437
• NVPXACXEVCJWCF-UHFFFAOYSA-N
• DTXCID70138445
• AKOS015834991
• SCHEMBL9329818
• 6575-08-2
• 2-bromo-6-chlorobenzonitrile;
• MFCD06335184
• CS-W019315
• SY107105
• J-508442
• NS00046214
• DB-073661
• DTXSID40215954

• MDL： MFCD06335184
• Inchi： 1S/C7H3BrClN/c8-6-2-1-3-7(9)5(6)4-10/h1-3H
• InChI Key： NVPXACXEVCJWCF-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C#N)Cl

Computed Properties

• Exact Mass: 214.91400
• Monoisotopic Mass: 214.91374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.8

Experimental Properties

• Density: 1.74±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.082 g/l) (25 º C),
• PSA: 23.79000
• LogP: 2.97418

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-Bromo-6-chlorobenzonitrile

Recent Advances in the Application of 2-Bromo-6-chlorobenzonitrile (CAS: 6575-08-2) in Chemical Biology and Pharmaceutical Research

2-Bromo-6-chlorobenzonitrile (CAS: 6575-08-2) is a halogenated benzonitrile derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including agrochemicals, pharmaceuticals, and materials science applications. Recent studies have highlighted its role in the development of novel kinase inhibitors, antimicrobial agents, and fluorescent probes, making it a compound of considerable interest to researchers in the field.

One of the most notable applications of 2-Bromo-6-chlorobenzonitrile is its use as a building block in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Recent research has demonstrated that derivatives of 2-Bromo-6-chlorobenzonitrile can be tailored to selectively inhibit specific kinases, offering potential therapeutic benefits. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a novel series of kinase inhibitors derived from 2-Bromo-6-chlorobenzonitrile, which exhibited potent activity against EGFR (epidermal growth factor receptor) mutants associated with non-small cell lung cancer.

In addition to its pharmaceutical applications, 2-Bromo-6-chlorobenzonitrile has also been explored for its antimicrobial properties. A 2022 study in the European Journal of Medicinal Chemistry investigated the compound's derivatives as potential agents against multidrug-resistant bacterial strains. The researchers found that certain modifications to the benzonitrile core enhanced the compounds' ability to disrupt bacterial cell membranes, leading to promising antibacterial activity. This finding opens new avenues for the development of next-generation antibiotics to combat the growing threat of antimicrobial resistance.

Another emerging area of research involves the use of 2-Bromo-6-chlorobenzonitrile in the design of fluorescent probes for biological imaging. Due to its unique electronic properties, the compound can be functionalized to produce fluorophores with high selectivity and sensitivity. A recent study in ACS Chemical Biology demonstrated the utility of such probes in visualizing intracellular processes, such as protein-protein interactions and enzyme activity, with high spatial and temporal resolution. These advancements hold significant promise for both basic research and clinical diagnostics.

Despite its potential, the synthesis and handling of 2-Bromo-6-chlorobenzonitrile present certain challenges. The compound's reactivity requires careful optimization of reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies, including the use of transition metal catalysis and microwave-assisted synthesis, have addressed some of these challenges, enabling more efficient and scalable production. For example, a 2023 publication in Organic Process Research & Development highlighted a novel catalytic system that significantly improved the yield of 2-Bromo-6-chlorobenzonitrile derivatives while reducing the generation of hazardous byproducts.

Looking ahead, the continued exploration of 2-Bromo-6-chlorobenzonitrile and its derivatives is expected to yield further breakthroughs in drug discovery and chemical biology. Ongoing research is focused on expanding the compound's applications, such as in the development of covalent inhibitors and PROTACs (proteolysis-targeting chimeras), which represent cutting-edge strategies in targeted therapy. Moreover, interdisciplinary collaborations between chemists, biologists, and pharmacologists are likely to uncover new mechanistic insights and therapeutic opportunities.

In conclusion, 2-Bromo-6-chlorobenzonitrile (CAS: 6575-08-2) remains a valuable and versatile scaffold in chemical biology and pharmaceutical research. Its applications span from kinase inhibition and antimicrobial activity to fluorescent probe development, reflecting its broad utility. As synthetic methodologies and biological understanding continue to advance, this compound is poised to play an even greater role in addressing unmet medical needs and advancing scientific knowledge.